Cas no 30057-64-8 (Carbanilic acid,p-(ethylsulfonyl)-, benzyl ester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, benzyl ester (8CI)
• CAS No: 30057-64-8
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 312656
• PubChem ID: 267630
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, benzyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, benzyl ester (8CI)
• CTK2G2210
• p-Aethylphenyldiaethyl-phosphonat
• p-Aethylsulfonylcarbanilsaeurebenzylester
• Phosphonic acid, (4-ethylphenyl)-, diethyl ester
• 30057-64-8
• DTXSID20952471
• NSC-107164
• NSC107164
• Benzyl [4-(ethanesulfonyl)phenyl]carbamate

• Inchi： 1S/C16H17NO4S/c1-2-22(19,20)15-10-8-14(9-11-15)17-16(18)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,17,18)
• InChI Key： SKWPKMIEYAIIDN-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47
• LogP: 4.38270